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Compound of Interest

Compound Name: 3-Butenal, 2-oxo-

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinyl glyoxal, systematically named 2-oxo-3-butenal, is a highly reactive a,3-unsaturated
dicarbonyl compound. Its unique structure, featuring both a conjugated vinyl group and a 1,2-
dicarbonyl moiety, imparts a diverse range of chemical reactivity, making it a valuable synthon
in organic chemistry and a molecule of interest in biological systems. This technical guide
provides an in-depth overview of the synthesis and reactivity of vinyl glyoxal, including detailed
experimental protocols, quantitative data, and visualizations of its chemical behavior.

Physicochemical Properties

Vinyl glyoxal is a small, polar molecule with the following properties:

Property Value
Systematic Name 2-0Ox0-3-butenal
Synonym Vinyl glyoxal
CAS Number 16979-06-9[1]
Molecular Formula CaH402[1]
Molecular Weight 84.07 g/mol [1]
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Synthesis of Vinyl Glyoxal

The primary synthetic route to vinyl glyoxal involves the oxidation of a,3-unsaturated

aldehydes, most notably acrolein, using selenium dioxide. This method, known as the Riley

oxidation, selectively oxidizes the a-methylenic carbon of the aldehyde to a carbonyl group.

Experimental Protocol: Synthesis via Riley Oxidation of
Acrolein

Materials:

Acrolein

Selenium Dioxide (SeO2)
Dioxane

Water

Dichloromethane

Anhydrous Magnesium Sulfate

Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
selenium dioxide in a minimal amount of water with gentle heating.

Add dioxane to the flask.

Under an inert atmosphere, add freshly distilled acrolein dropwise to the reaction mixture at
room temperature.

After the addition is complete, heat the mixture to reflux and maintain for several hours. The
reaction progress can be monitored by thin-layer chromatography (TLC).
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e Upon completion, cool the reaction mixture to room temperature.
« Filter the mixture to remove the precipitated elemental selenium.
» Extract the filtrate with dichloromethane.

e Wash the combined organic layers with water and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield crude vinyl glyoxal.

» Further purification can be achieved by distillation under reduced pressure or column
chromatography.

Note: This is a generalized protocol based on the principles of the Riley oxidation. Specific
reaction conditions such as temperature, reaction time, and stoichiometry may require
optimization for optimal yield and purity.

Chemical Reactivity

The reactivity of vinyl glyoxal is dictated by the presence of two key functional groups in
conjugation: the a,B-unsaturated system and the 1,2-dicarbonyl system. This allows for a
variety of reactions, including Diels-Alder cycloadditions and nucleophilic additions.

Diels-Alder Reactions

Vinyl glyoxal is an excellent dienophile in Diels-Alder reactions due to the electron-withdrawing
nature of the two carbonyl groups, which lowers the energy of the LUMO. It readily reacts with
conjugated dienes to form six-membered rings.
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(e.g., Cyclopentadiene)
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Caption: General workflow of a Diels-Alder reaction involving vinyl glyoxal.

A common example is the reaction with cyclopentadiene, which is highly reactive and typically
proceeds readily at room temperature to form a bicyclic adduct.[2]

Nucleophilic Addition Reactions

Vinyl glyoxal is susceptible to nucleophilic attack at three electrophilic centers: the two carbonyl
carbons and the B-carbon of the vinyl group. The regioselectivity of the attack depends on the
nature of the nucleophile and the reaction conditions.

e 1,2-Addition: Hard nucleophiles, such as Grignard reagents and organolithium compounds,
tend to attack the more electrophilic aldehyde carbonyl carbon.

e 1,4-Addition (Michael Addition): Soft nucleophiles, such as enolates, amines, and thiols,
preferentially add to the [3-carbon of the a,3-unsaturated system in a conjugate addition.[3][4]
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Caption: Pathways of nucleophilic addition to vinyl glyoxal.

Spectroscopic Data

While a comprehensive, publicly available dataset of spectroscopic data for vinyl glyoxal is

limited, the expected characteristic signals are outlined below based on its structure.

IH NMR (Expected Chemical Shifts):

Expected Chemical Shift

Proton Multiplicity
(ppm)

Aldehydic H 9.5-10.0 singlet

Vinylic H (a to C=0) 6.5-7.0 doublet of doublets

Vinylic H (B to C=0, cis) 6.0-6.5 doublet

Vinylic H ( to C=0, trans) 6.2-6.7 doublet

13C NMR (Expected Chemical Shifts):

Carbon Expected Chemical Shift (ppm)
Aldehydic C=0 190 - 200
Ketonic C=0 195 - 205
Vinylic C (a to C=0) 135 - 145
Vinylic C ( to C=0) 130 - 140
FTIR (Expected Absorption Bands):
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Functional Group Expected Wavenumber (cm—?)
C-H (aldehydic) 2850 - 2750
C=0 (conjugated aldehyde) 1680 - 1700
C=0 (conjugated ketone) 1670 - 1690
C=C (conjugated) 1600 - 1640

Biological Significance

a,B-Unsaturated aldehydes are a class of reactive electrophilic species that can be formed
endogenously through processes like lipid peroxidation. These compounds are known to be
cytotoxic and can react with biological nucleophiles such as proteins and DNA, leading to
cellular damage. While specific studies on the biological signaling pathways of vinyl glyoxal are
not extensively documented, its structural similarity to other reactive aldehydes suggests a
potential role in cellular stress and toxicity. Further research is warranted to elucidate the
specific biological effects and mechanisms of action of vinyl glyoxal.

Conclusion

Vinyl glyoxal is a versatile and highly reactive molecule with significant potential in organic
synthesis. Its synthesis, primarily through the Riley oxidation of acrolein, provides access to a
building block capable of undergoing a variety of transformations, most notably Diels-Alder and
nucleophilic addition reactions. The understanding of its reactivity, guided by the principles of
a,B-unsaturated carbonyl chemistry, allows for the strategic construction of complex molecular
architectures. While its biological role is yet to be fully understood, its classification as a
reactive electrophilic species suggests potential implications in toxicology and drug
development. This guide serves as a foundational resource for researchers and scientists
working with or interested in the chemistry and applications of vinyl glyoxal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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